2-Methyl-6-propoxyaniline
Overview
Description
Scientific Research Applications
Synthesis and Derivatives
- Synthesis of Ortho-Substituted-N-Methylanilines : o-Bromo-N-methyl-N-n-propoxyaniline, a compound related to 2-Methyl-6-propoxyaniline, is used in the synthesis of ortho-substituted-N-methylanilines. This process involves halogen-metal exchange with butyllithium and subsequent reaction with various electrophiles. The products derived from this process have applications in the synthesis of various aniline derivatives (Sisko & Weinreb, 1988).
Spectroscopic Studies
- Vibrational Spectra Analysis : The study of vibrational spectra of related compounds like 2-chloro-5-methylaniline provides insights into the structural and spectroscopic properties of such molecules. This includes the use of FT-IR and FT-Raman spectra in both theoretical and experimental analysis, which is crucial for understanding the molecular interactions and properties of such compounds (Karabacak, Karagöz, & Kurt, 2008).
Chemical Process Development
- New Synthesis Processes : Research on the synthesis of related compounds like 2-methyl-6-ethyl-N-(butoxymethyl)-N-(chloroacetyl)aniline explores new chemical processes. This involves using different starting materials and reaction conditions to achieve high purity and yield, demonstrating the compound's relevance in developing efficient synthetic methods for related chemical entities (Xie Congxia, 2004).
Applications in Molecular Interactions
- Molecular Interactions in Binary Mixtures : Studies on the molecular interactions between polar systems like N-methyl aniline and alcohols contribute to understanding the behavior of this compound in various environments. This research, involving calculations of dipole moments and other thermodynamic values, provides insights into the interaction dynamics of such molecules (Krishna & Mohan, 2012).
Environmental and Safety Considerations
- Substitution of Petroleum-Based Solvents : Research into bio-based solvents like 2-methyloxolane (2-MeOx) as alternatives to conventional petroleum-based solvents for extracting natural products has environmental implications. Such studies are vital in evaluating the potential of this compound and related compounds in reducing environmental impacts (Rapinel et al., 2020).
Properties
IUPAC Name |
2-methyl-6-propoxyaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-3-7-12-9-6-4-5-8(2)10(9)11/h4-6H,3,7,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXKHEBBUDDYOPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC(=C1N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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